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Compound of Interest

Compound Name: Nibr2(dme)

Cat. No.: B1588739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

experimental considerations for Nickel(II) bromide ethylene glycol dimethyl ether complex,

commonly abbreviated as NiBr2(dme). This organometallic compound is a valuable precursor

and catalyst in a variety of chemical syntheses. Due to its hazardous and air-sensitive nature,

strict adherence to safety protocols is essential.

Chemical and Physical Properties
NiBr2(dme) is a salmon-colored solid at room temperature. Its key identifiers and physical

properties are summarized below.
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Property Value

Chemical Formula C4H10Br2NiO2

Molecular Weight 308.62 g/mol

CAS Number 28923-39-9

Appearance Salmon-colored solid

Solubility

Soluble in methanol and acetonitrile; moderately

soluble in THF, dichloromethane, diethyl ether,

n-hexane, and toluene.[1]

Synonyms
(1,2-Dimethoxyethane)nickel Dibromide;

Dibromo(glyme)nickel

Safety and Hazard Information
NiBr2(dme) is classified as a hazardous substance. The following tables summarize its hazard

classifications and the corresponding precautionary measures as outlined in Safety Data

Sheets (SDS).

GHS Hazard Classification
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Hazard Class Category

Flammable solids 1

Acute toxicity, Inhalation 4

Respiratory sensitization 1

Skin sensitization 1

Germ cell mutagenicity 2

Carcinogenicity 2

Reproductive toxicity 2

Specific target organ toxicity, repeated exposure 1

Hazardous to the aquatic environment, acute 1

Hazardous to the aquatic environment, chronic 1

Hazard and Precautionary Statements
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Type Code Statement

Hazard H228 Flammable solid.

H317
May cause an allergic skin

reaction.

H332 Harmful if inhaled.

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

H341
Suspected of causing genetic

defects.

H351 Suspected of causing cancer.

H361f
Suspected of damaging

fertility.

H372

Causes damage to organs

through prolonged or repeated

exposure.

H410
Very toxic to aquatic life with

long lasting effects.

Precautionary P201
Obtain special instructions

before use.

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.

P273
Avoid release to the

environment.
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P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P308 + P313
IF exposed or concerned: Get

medical advice/attention.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols and Handling Procedures
Due to its air-sensitive nature, all manipulations of NiBr2(dme) must be carried out under an

inert atmosphere, such as dry and oxygen-free argon or nitrogen.[1] This is typically achieved

using a glovebox or Schlenk line techniques.

General Inert Atmosphere Techniques
Glovebox: A glovebox provides a sealed environment with a continuously purified inert

atmosphere, making it the preferred method for handling highly air-sensitive reagents like

NiBr2(dme). Ensure that the glovebox's oxygen and water levels are maintained below 1

ppm.

Schlenk Line: For laboratories not equipped with a glovebox, a Schlenk line can be used.

This apparatus allows for the manipulation of reagents in glassware under vacuum or a

positive pressure of inert gas. It is crucial to be proficient in Schlenk techniques to avoid

contamination.

Weighing and Transferring the Solid
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In a Glovebox:

Bring the sealed container of NiBr2(dme) into the glovebox antechamber and allow it to

equilibrate with the internal atmosphere.

Once inside the main chamber, carefully open the container.

Use a clean, dry spatula to weigh the desired amount of the solid into a pre-tared vial or

flask.

Securely cap the receiving vessel and the stock container before removing them from the

glovebox.

Using a Schlenk Line:

Weighing air-sensitive solids on a Schlenk line is challenging and generally not

recommended. If necessary, weigh the solid in a sealed container under a positive

pressure of inert gas.

Alternatively, add the solid to a Schlenk flask, seal it, and then evacuate and backfill with

inert gas three times to establish an inert atmosphere.

Preparation of Solutions
Solvent Selection and Preparation:

Use anhydrous, deoxygenated solvents. Solvents should be dried using an appropriate

drying agent and thoroughly degassed before use.

Common solvents for dissolving NiBr2(dme) in synthetic procedures include acetonitrile

and tetrahydrofuran (THF).[2][3]

Dissolution Procedure:

In an inert atmosphere (glovebox or under positive inert gas pressure on a Schlenk line),

add the pre-weighed NiBr2(dme) to a dry flask.
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Using a cannula or a gas-tight syringe, transfer the desired volume of anhydrous,

deoxygenated solvent into the flask containing the solid.

Stir the mixture at room temperature until the solid is fully dissolved. The resulting solution

should be handled under inert conditions at all times.

Reaction Setup
All reactions involving NiBr2(dme) should be assembled in a glovebox or on a Schlenk line

using oven-dried glassware.

The addition of other reagents should be done via cannula or gas-tight syringe to maintain

the inert atmosphere.

For reactions requiring elevated temperatures, use an oil bath with a temperature controller

and ensure the reaction flask is properly clamped and equipped with a condenser under inert

gas.

Waste Disposal
All waste containing NiBr2(dme), including empty containers, contaminated labware, and

reaction residues, must be treated as hazardous waste.

Quench reactive residues carefully under an inert atmosphere before disposal. A common

procedure involves slowly adding a proton source (e.g., isopropanol) at low temperature,

followed by water.

Collect all waste in clearly labeled, sealed containers and dispose of it through your

institution's environmental health and safety office.

Visualized Workflows
Handling Workflow in a Glovebox
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Figure 1: Glovebox Handling Workflow for NiBr2(dme)
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Caption: Glovebox Handling Workflow for NiBr2(dme)

Schlenk Line Solution Preparation
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Figure 2: Schlenk Line Solution Preparation
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Caption: Schlenk Line Solution Preparation for NiBr2(dme)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubs.rsc.org/en/content/getauthorversionpdf/c5dt02828k
https://pubs.acs.org/doi/pdf/10.1021/acs.inorgchem.5c02836
https://pubs.acs.org/doi/10.1021/acs.inorgchem.5c02836
https://www.benchchem.com/product/b1588739#nibr2-dme-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1588739#nibr2-dme-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1588739#nibr2-dme-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1588739#nibr2-dme-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588739?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

